Cas no 2248375-73-5 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[(cyanomethyl)sulfanyl]benzoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[(cyanomethyl)sulfanyl]benzoate
• CAS No: 2248375-73-5
• MF: C₁₇H₁₀N₂O₄S
• MW: 338.337302684784
• CID: 6407476
• PubChem ID: 165719964
• Update Time: 2025-05-19

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[(cyanomethyl)sulfanyl]benzoate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[(cyanomethyl)sulfanyl]benzoate
• 2248375-73-5
• EN300-6516930

• Inchi： 1S/C17H10N2O4S/c18-8-9-24-12-5-3-4-11(10-12)17(22)23-19-15(20)13-6-1-2-7-14(13)16(19)21/h1-7,10H,9H2
• InChI Key： PLDGWGDZUKHOIT-UHFFFAOYSA-N
• SMILES： S(CC#N)C1=CC=CC(=C1)C(=O)ON1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 338.03612798g/mol
• Monoisotopic Mass: 338.03612798g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 560
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 113Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[(cyanomethyl)sulfanyl]benzoate

1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[(cyanomethyl)sulfanyl]benzoate: A Comprehensive Overview

The compound with CAS No. 2248375-73-5, commonly referred to as 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[(cyanomethyl)sulfanyl]benzoate, is a highly specialized organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structural features, which include a benzoate group attached to a 1,3-dioxoisoindole moiety. The presence of the (cyanomethyl)sulfanyl group introduces additional functional complexity, making this compound a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of benzoate derivatives in the development of novel pharmaceutical agents. The isoindole ring system in this compound is known for its ability to interact with various biological targets, making it a promising candidate for drug design. Additionally, the sulfanyl group contributes to the molecule's stability and reactivity, which are critical factors in its potential applications.

One of the most notable advancements in the study of this compound involves its role in bioisosteric replacements. Researchers have found that the isoindole moiety can serve as an effective bioisostere for other heterocyclic systems, potentially leading to improved pharmacokinetic profiles in drug candidates. Furthermore, the cyanomethylsulfanyl group has been shown to enhance the molecule's solubility and permeability, which are essential properties for drug delivery.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitution and cyclization reactions. The key intermediates include a substituted benzene derivative and an isoindole precursor. Recent optimizations in synthetic protocols have significantly improved the yield and purity of the final product, making it more accessible for large-scale production.

The physical properties of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[(cyanomethyl)sulfanyl]benzoate are also worth noting. It exhibits a high melting point due to its rigid structure and strong intermolecular hydrogen bonding. Its solubility in organic solvents is moderate, which makes it suitable for various analytical techniques such as HPLC and NMR spectroscopy.

From an environmental perspective, this compound has been evaluated for its biodegradability and toxicity. Studies indicate that it undergoes slow degradation under aerobic conditions, suggesting that its environmental impact should be carefully monitored. However, its toxicity profile is relatively low compared to other similar compounds, which may make it a safer option for certain industrial applications.

Looking ahead, the potential applications of this compound are vast. Its structural versatility makes it a candidate for use in agrochemicals, biomedical imaging, and nanotechnology. For instance, researchers are exploring its use as a fluorescent probe for detecting specific biomolecules in living cells. Additionally, its ability to form stable complexes with metal ions could pave the way for new materials with unique electronic properties.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[(cyanomethyl)sulfanyl]benzoate (CAS No. 2248375-73-5) is a compound with significant potential across multiple disciplines. Its unique structure and functional groups make it a valuable tool in both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in the advancement of modern chemistry.